methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H25N3O3/c1-28-21(26)19-11-5-6-12-20(19)23-22(27)25-16-14-24(15-17-25)13-7-10-18-8-3-2-4-9-18/h2-12H,13-17H2,1H3,(H,23,27)/b10-7+
• InChI Key: HYKPORUPQAPRPZ-JXMROGBWSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)N2CCN(CC2)CC=CC3=CC=CC=C3
• Isomeric SMILES: COC(=O)C1=CC=CC=C1NC(=O)N2CCN(CC2)C/C=C/C3=CC=CC=C3
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

Methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate, also known as MPPB, is a chemical compound that has been widely studied for its potential therapeutic applications. MPPB belongs to the class of piperazine derivatives and has been found to exhibit a variety of biological effects.

Mechanism of Action

The exact mechanism of action of methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate is not fully understood, but it is believed to act on multiple targets in the body. methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has also been shown to inhibit the production of nitric oxide (NO), a molecule that is involved in the regulation of blood pressure and inflammation.
Biochemical and Physiological Effects:
methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has been found to exhibit a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to protect against radiation-induced damage in animal models.

Advantages and Limitations for Lab Experiments

Methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate is also stable and can be stored for extended periods of time. However, methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has limitations in terms of its solubility and stability in certain solvents. It also has a relatively short half-life in vivo, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate. One area of research is the development of new synthetic methods for methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate that can improve its solubility and stability. Another area of research is the investigation of the potential use of methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate as a radioprotective agent in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate and to identify its potential therapeutic applications in various disease states.

Scientific Research Applications

Methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has been studied extensively for its potential therapeutic applications. It has been found to exhibit a variety of biological effects, including anti-inflammatory, analgesic, and antitumor activities. methyl 2-({[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]carbonyl}amino)benzoate has also been investigated for its potential use as a radioprotective agent in cancer treatment.